CID 71355140

• CAS No.: 12066-67-0
• Molecular Formula: Pb3Yb
• Molecular Weight: 7.9e+02 g/mol
• InChI: InChI=1S/3Pb.Yb
• InChI Key: DNTVILYFKZGNLZ-UHFFFAOYSA-N
• Canonical SMILES: [Yb].[Pb].[Pb].[Pb]

Description

Compound “CID 71355140” is a chemical entity with significant potential in various scientific fields. It is known for its unique structural properties and reactivity, making it a subject of interest in both academic and industrial research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “CID 71355140” involves multiple steps, including the use of specific reagents and catalysts under controlled conditions. The exact synthetic route can vary depending on the desired purity and yield. Common methods include:

Step 1: Initial formation of the core structure using a base-catalyzed reaction.

Step 2: Functionalization of the core structure through electrophilic substitution.

Step 3: Final purification using recrystallization or chromatography techniques.

Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up using continuous flow reactors to ensure consistent quality and high yield. The process involves:

Large-scale synthesis: Utilizing automated systems to control temperature, pressure, and reaction time.

Purification: Employing industrial-scale chromatography and crystallization methods.

Quality Control: Implementing rigorous testing protocols to ensure the compound meets industry standards.

Chemical Reactions Analysis

Types of Reactions: Compound “CID 71355140” undergoes various chemical reactions, including:

Oxidation: Reacts with oxidizing agents to form oxidized derivatives.

Reduction: Can be reduced using hydrogenation or other reducing agents.

Substitution: Participates in nucleophilic and electrophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Uses reagents like potassium permanganate or chromium trioxide under acidic conditions.

Reduction: Involves reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Utilizes halogenating agents or alkylating agents under controlled temperatures.

Major Products: The major products formed from these reactions include various derivatives that retain the core structure of compound “this compound” but exhibit different functional groups, enhancing their applicability in different fields.

Scientific Research Applications

Compound “CID 71355140” has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for synthesizing complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its therapeutic potential in treating various diseases due to its bioactive properties.

Industry: Utilized in the development of new materials and as a catalyst in chemical processes.

Mechanism of Action

The mechanism by which compound “CID 71355140” exerts its effects involves interaction with specific molecular targets. It binds to enzymes or receptors, modulating their activity and influencing biochemical pathways. The exact pathways depend on the context of its application, whether in biological systems or chemical reactions.

Comparison with Similar Compounds

Compound “CID 71355140” can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds with similar core structures but different functional groups.

Uniqueness: The distinct reactivity and stability of compound “this compound” make it more suitable for certain applications compared to its analogs.

By understanding the detailed properties and applications of compound “this compound,” researchers can better utilize its potential in various scientific endeavors.